Cas no 643-38-9 (quinoline-2,3-dicarboxylic acid)

Quinoline-2,3-dicarboxylic acid is a heterocyclic organic compound featuring both quinoline and dicarboxylic acid functional groups. This structure imparts versatility in coordination chemistry, making it a valuable ligand for metal-organic frameworks (MOFs) and catalytic applications. Its rigid aromatic backbone enhances stability, while the carboxylate groups facilitate strong binding to metal ions, enabling precise structural control in supramolecular assemblies. The compound is also of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its high purity and well-defined reactivity make it suitable for synthetic and materials science applications requiring tailored molecular architectures.
quinoline-2,3-dicarboxylic acid structure
643-38-9 structure
Product Name:quinoline-2,3-dicarboxylic acid
CAS No:643-38-9
MF:C11H7NO4
MW:217.177582979202
MDL:MFCD00071756
CID:39387
PubChem ID:69508
Update Time:2025-10-15

quinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Quinoline-2,3-dicarboxylic acid
    • 2,3-QUINOLINE DICARBOXYLIC ACID
    • 4-HYDROXY-2,7,8-TRIMETHYLQUINOLINE
    • 2,3-DIFLUORO-6-METHOXYBENZYL ALCOHOL
    • 2,3-Quinolinedecarboxylic acid
    • acridic acid
    • Acridinic acid
    • Acridinsaeure
    • Chinolin-2,3-dicarbonsaeure
    • Quinolinedicarboxylic acid
    • 2,3-Quinolinedicarboxylic acid
    • 2,3-Quinolinedicarboxylicacid
    • 638FYR6T3N
    • Acridinsaure
    • PubChem6115
    • DSSTox_CID_7281
    • DSSTox_RID_78384
    • DSSTox_GSID_27281
    • YHUVMHKAHWKQBI-UHFFFAOYSA-N
    • QU141
    • NSC26342
    • Tox21_301230
    • MFCD00071756
    • DTXCID907281
    • NSC-26342
    • NCGC00255385-01
    • AKOS000295036
    • 643-38-9
    • CS-0155685
    • CAS-643-38-9
    • AS-31105
    • EN300-309359
    • 2,3-quinoline dicarboxylic acid, AldrichCPR
    • UNII-638FYR6T3N
    • CHEMBL3187018
    • DTXSID9027281
    • AC-8377
    • J7.062I
    • NSC 26342
    • SY016331
    • SB71440
    • Q27263589
    • SCHEMBL70017
    • NS00126923
    • FT-0632731
    • DB-054645
    • AA-504/32132038
    • quinoline-2,3-dicarboxylic acid
    • MDL： MFCD00071756
    • Inchi： 1S/C11H7NO4/c13-10(14)7-5-6-3-1-2-4-8(6)12-9(7)11(15)16/h1-5H,(H,13,14)(H,15,16)
    • InChI Key： YHUVMHKAHWKQBI-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C(=O)O)N=C2C=CC=CC2=C1)=O

Computed Properties

  • Exact Mass: 217.03800
  • Monoisotopic Mass: 217.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.5

Experimental Properties

  • Density: 1.531
  • Boiling Point: 423.7℃ at 760 mmHg
  • Flash Point: 210 °C
  • Refractive Index: 1.72
  • PSA: 87.49000
  • LogP: 1.63120

quinoline-2,3-dicarboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

quinoline-2,3-dicarboxylic acid Pricemore >>

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